Cas no 1261665-76-2 (6-(2,4,5-Trichlorophenyl)nicotinonitrile)

• Product Name: 6-(2,4,5-Trichlorophenyl)nicotinonitrile
• CAS No: 1261665-76-2
• MF: C₁₂H₅Cl₃N₂
• MW: 283.540499448776
• CID: 4969775
• Update Time: 2025-10-30

6-(2,4,5-Trichlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2,4,5-Trichlorophenyl)nicotinonitrile

• Inchi： 1S/C12H5Cl3N2/c13-9-4-11(15)10(14)3-8(9)12-2-1-7(5-16)6-17-12/h1-4,6H
• InChI Key： FNIFJVMTGPDABW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC(C#N)=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 6-(2,4,5-Trichlorophenyl)nicotinonitrile

Introduction to 6-(2,4,5-Trichlorophenyl)nicotinonitrile (CAS No. 1261665-76-2)

6-(2,4,5-Trichlorophenyl)nicotinonitrile, identified by the chemical abstracts service number 1261665-76-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of nitrile derivatives, characterized by the presence of a cyano group (-CN) attached to an aromatic ring system. The specific substitution pattern, featuring a trichlorophenyl group at the 6-position of the nicotinonitrile backbone, imparts unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry and drug development.

The trichlorophenyl moiety, with its three chlorine atoms substituents, enhances the lipophilicity and reactivity of the molecule, making it a versatile building block for more complex structures. This feature has garnered considerable attention from researchers exploring novel pharmacophores and molecular architectures. The compound's structure suggests potential applications in medicinal chemistry, particularly in the design of bioactive molecules targeting various biological pathways.

In recent years, there has been growing interest in nitrile-containing compounds due to their broad spectrum of biological activities. Nitriles are known to exhibit diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a trichlorophenyl group into the nicotinonitrile framework may further modulate these activities by influencing electronic distribution and molecular interactions with biological targets. This has prompted extensive exploration into its derivatives as potential therapeutic agents.

One of the most compelling aspects of 6-(2,4,5-Trichlorophenyl)nicotinonitrile is its synthetic utility. The cyano group can be readily transformed into other functional moieties such as carboxylic acids, amides, or alcohols through standard chemical transformations. This adaptability makes it an indispensable intermediate in multi-step syntheses aimed at generating novel compounds with tailored properties. Researchers have leveraged this compound to develop new analogs with enhanced binding affinity or selectivity for specific biological receptors.

Recent studies have highlighted the role of halogenated aromatic compounds in medicinal chemistry. The presence of chlorine atoms in the trichlorophenyl group not only increases lipophilicity but also allows for further derivatization through nucleophilic aromatic substitution or cross-coupling reactions. These reactions enable the introduction of diverse functional groups at specific positions on the aromatic ring, leading to a rich library of derivatives with potential therapeutic applications. Such modifications are crucial for optimizing drug-like properties such as solubility, metabolic stability, and target engagement.

The pharmacological profile of 6-(2,4,5-Trichlorophenyl)nicotinonitrile has been investigated in several preclinical studies. Initial findings suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The exact mechanisms of action are still under investigation, but preliminary data indicate that its unique structural features contribute to its bioactivity by modulating key signaling pathways. These findings underscore the importance of this compound as a lead molecule for further drug discovery efforts.

From a synthetic chemistry perspective, 6-(2,4,5-Trichlorophenyl)nicotinonitrile serves as a valuable scaffold for exploring new reaction methodologies and catalytic systems. The challenge lies in developing efficient synthetic routes that minimize side reactions and maximize yield while preserving the integrity of the sensitive functional groups present in the molecule. Advances in catalytic asymmetric synthesis and green chemistry have opened new avenues for optimizing these processes, making it possible to produce this compound and its derivatives on scales suitable for industrial applications.

The versatility of 6-(2,4,5-Trichlorophenyl)nicotinonitrile extends beyond pharmaceutical applications. Its structural motifs are also relevant in materials science, particularly in the development of organic semiconductors and conductive polymers. The electron-withdrawing nature of the cyano group and the electron-donating effect of the aromatic ring system contribute to its utility as a building block for materials with tailored electronic properties. This dual functionality makes it an attractive candidate for designing novel materials with applications in optoelectronics and nanotechnology.

In conclusion,6-(2,4,5-Trichlorophenyl)nicotinonitrile (CAS No. 1261665-76-2) represents a fascinating compound with broad implications across multiple scientific disciplines. Its unique structural features and synthetic adaptability position it as a key intermediate in drug development and materials science. As research continues to uncover new applications and functionalities associated with this molecule,6-(2,4,5-Trichlorophenyl)nicotinonitrile is poised to remain at the forefront of innovation in organic chemistry and related fields.